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Compound Name:
Tetrakis(1-methoxy-2-

propoxy)silane

Cat. No.: B101333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrakis(1-methoxy-2-propoxy)silane, a member of the tetraalkoxysilane family, is a versatile

chemical intermediate with significant potential in various scientific and industrial applications,

including sol-gel processes, surface modification, and as a crosslinking agent. This technical

guide provides a comprehensive overview of its chemical and physical properties, alongside

detailed experimental protocols and visualizations to support its application in research and

development.

Chemical and Physical Properties
The fundamental properties of Tetrakis(1-methoxy-2-propoxy)silane are summarized below.

These values are critical for handling, storage, and application of the compound.
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Property Value Reference

Chemical Formula C16H36O8Si [1][2]

Molecular Weight 384.54 g/mol [1][2]

CAS Number 18407-95-9 [1][2]

Appearance Clear Liquid [3]

Density 1.0 ± 0.1 g/cm³ [4]

Boiling Point 350.2 ± 42.0 °C at 760 mmHg [4]

Experimental Protocols
While specific experimental data for Tetrakis(1-methoxy-2-propoxy)silane is not extensively

available in public literature, the following protocols are based on established methods for the

synthesis, purification, and characterization of analogous tetraalkoxysilanes. These methods

can be adapted by skilled researchers for the specific compound.

Synthesis of Tetrakis(1-methoxy-2-propoxy)silane
A common method for the synthesis of tetraalkoxysilanes is the reaction of silicon tetrachloride

with the corresponding alcohol.[5]

Materials:

Silicon tetrachloride (SiCl4)

1-methoxy-2-propanol

Anhydrous toluene (or other inert solvent)

Dry nitrogen or argon gas supply

Reaction flask with a condenser, dropping funnel, and magnetic stirrer

Heating mantle
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Apparatus for distillation

Procedure:

Set up the reaction apparatus under a dry, inert atmosphere (nitrogen or argon).

In the reaction flask, dissolve a stoichiometric excess of 1-methoxy-2-propanol in anhydrous

toluene.

Cool the solution in an ice bath.

Slowly add silicon tetrachloride to the cooled alcohol solution via the dropping funnel with

vigorous stirring. The reaction is exothermic and will produce hydrogen chloride (HCl) gas,

which should be safely vented.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat to reflux for several hours to ensure the reaction goes to completion.

The progress of the reaction can be monitored by checking for the cessation of HCl

evolution.

After the reaction is complete, the solvent and any excess alcohol are removed by

distillation.

The crude Tetrakis(1-methoxy-2-propoxy)silane is then purified by fractional distillation

under reduced pressure.

Purification
Purification of the crude product is crucial to remove any residual starting materials,

byproducts, or solvent. Fractional distillation is the primary method. Halide impurities, if present,

can be removed by treating the alkoxysilane with zinc metal or organic zinc compounds.[6]

Procedure for Halide Removal (if necessary):

Treat the halide-containing Tetrakis(1-methoxy-2-propoxy)silane with an organic zinc

compound (e.g., zinc alcoholate).
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Heat the mixture, typically at the reflux temperature of the alkoxysilane, for several hours.[6]

Separate the purified alkoxysilane from the zinc compound by distillation.[6]

Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy is a powerful tool for

confirming the structure of the synthesized compound. While specific spectra for Tetrakis(1-
methoxy-2-propoxy)silane are not readily available, analogous tetraalkoxysilanes exhibit

characteristic signals.

¹H NMR: Protons on the alkoxy groups will show characteristic chemical shifts and coupling

patterns. The methoxy protons would appear as a singlet, while the propoxy protons would

show more complex splitting.

¹³C NMR: The carbon atoms of the methoxy and propoxy groups will have distinct chemical

shifts.

²⁹Si NMR: A single resonance is expected for the central silicon atom, with a chemical shift

characteristic of a tetraalkoxysilane.

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups

present in the molecule. Key vibrational bands for a tetraalkoxysilane would include:

Si-O-C stretching: Strong absorptions in the region of 1080-1110 cm⁻¹.[7]

C-H stretching: Absorptions in the region of 2850-3000 cm⁻¹.

C-O stretching: Absorptions around 1100-1200 cm⁻¹.

Signaling Pathways and Experimental Workflows
Sol-Gel Process
Tetrakis(1-methoxy-2-propoxy)silane is a precursor for the sol-gel process, which is used to

create silica-based materials. The process involves hydrolysis and condensation reactions.[8]

Tetrakis(1-methoxy-2-propoxy)silane Hydrolysis
(with H₂O)

Silanol Intermediate
Si(OH)n(OR)4-n Condensation Sol

(Colloidal Suspension) Gelation Gel
(3D Network) Drying Xerogel/Aerogel
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Click to download full resolution via product page

Caption: The sol-gel process involves hydrolysis and condensation of the silane precursor.

General Experimental Workflow for Synthesis and
Purification
The following diagram illustrates a typical workflow for the laboratory-scale synthesis and

purification of a tetraalkoxysilane like Tetrakis(1-methoxy-2-propoxy)silane.
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Caption: A typical laboratory workflow for tetraalkoxysilane synthesis and purification.

Safety Information
Tetrakis(1-methoxy-2-propoxy)silane is a chemical that should be handled with care in a

laboratory setting. It is advisable to consult the Safety Data Sheet (SDS) before use. General

safety precautions include:

Working in a well-ventilated area or under a fume hood.

Wearing appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoiding contact with skin and eyes.

Keeping the container tightly closed and storing it in a dry, cool, and well-ventilated place.[3]

The material decomposes slowly in contact with moist air or water, liberating

methoxypropanol.[3]

It may be harmful if swallowed and may cause skin and eye irritation.[3]

Conclusion
Tetrakis(1-methoxy-2-propoxy)silane is a valuable compound with broad applicability in

materials science and chemical synthesis. This guide provides foundational knowledge and

practical protocols to aid researchers in its effective and safe utilization. While specific literature

on this particular silane is limited, the provided information, based on analogous compounds,

offers a solid starting point for further investigation and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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